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dodecylbenzenesulfonate

Cat. No.: B1143348 Get Quote

An Objective Comparison of Linear Alkylbenzene Sulfonate (LAS) with Alternative Surfactants

Azanium;2-dodecylbenzenesulfonate, more commonly known as linear alkylbenzene

sulfonate (LAS), is a major anionic surfactant used globally in detergents and cleaning

products.[1][2] Its widespread use necessitates a thorough understanding of its environmental

fate, particularly its biodegradability in soil, often a result of sewage sludge application.[2] This

guide provides a comparative analysis of the biodegradability of LAS in soil against other

common surfactants, supported by experimental data and detailed protocols for researchers,

scientists, and drug development professionals.

Comparative Biodegradability in Soil
The biodegradability of surfactants in soil is a critical factor in assessing their environmental

impact. The following table summarizes the biodegradability of LAS and its alternatives in soil,

expressed as half-life (the time it takes for 50% of the substance to degrade).
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Surfactant/Compou
nd

Chemical Class
Half-life in Soil
(Days)

Reference(s)

Azanium;2-

dodecylbenzenesulfon

ate (LAS)

Anionic Surfactant 7 - 21 [2]

18 - 26 (mineralization

of benzene ring)
[3]

Alcohol Ethoxylates

(AEOs)
Non-ionic Surfactant

Generally rapid, but

data is variable
[4][5][6]

Soap (Fatty Acid

Salts)
Anionic Surfactant Rapid [7][8][9]

Branched

Alkylbenzene

Sulfonate (ABS)

Anionic Surfactant
Resistant to

biodegradation
[10]

Key Findings:

Linear Alkylbenzene Sulfonate (LAS): LAS is considered to be readily biodegradable in

aerobic soil environments.[2] Studies have shown that its half-life in soil is typically between

7 and 21 days.[2] The ultimate biodegradation, or mineralization to CO2, of the benzene ring

has been observed with half-lives ranging from 18 to 26 days.[3] Under anaerobic conditions,

however, the degradation of LAS is significantly slower.[2]

Alcohol Ethoxylates (AEOs): This class of non-ionic surfactants is also known for its high

level of biodegradability.[4][5] While specific half-life data in soil can vary depending on the

structure of the AEO, they are generally considered to degrade rapidly.[6]

Soap (Fatty Acid Salts): Soaps, derived from natural fats and oils, are known to be readily

biodegradable in soil environments.[7][8][9][11]

Branched Alkylbenzene Sulfonate (ABS): In contrast to LAS, the branched-chain structure of

ABS makes it resistant to biodegradation, leading to its phasing out in many countries in

favor of the more environmentally friendly LAS.[10]
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Experimental Protocols
To ensure accurate and reproducible results in soil biodegradability studies, standardized

methodologies are crucial. The OECD 307 guideline, "Aerobic and Anaerobic Transformation in

Soil," is a widely accepted protocol for such assessments.[12][13][14]

Protocol: OECD 307 - Aerobic Transformation in Soil
Objective: To determine the rate of aerobic biodegradation of a test substance in soil and

identify its transformation products.

Methodology:

Soil Selection and Preparation:

Collect fresh soil from a location with no recent history of chemical contamination.

Sieve the soil (e.g., through a 2 mm mesh) to remove large particles and homogenize.

Determine the soil's physicochemical properties (pH, organic carbon content, texture,

etc.).

Adjust the soil moisture to 40-60% of its maximum water holding capacity.

Test Substance Application:

For radiolabeled studies, a ¹⁴C-labeled test substance is typically used to facilitate tracking

of the parent compound and its metabolites.[13][15]

The test substance is applied to the soil at a concentration relevant to its expected

environmental concentration.

Incubation:

The treated soil is incubated in the dark in controlled-environment chambers or biometers

at a constant temperature (e.g., 20°C).[13][14]
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A continuous flow of humidified, carbon dioxide-free air is passed through the incubation

vessels to maintain aerobic conditions.[13]

Volatile organic compounds and evolved ¹⁴CO₂ are captured in appropriate traps (e.g.,

polyurethane foam and potassium hydroxide solution, respectively).

Sampling and Analysis:

Soil samples are collected at predetermined intervals over a period of up to 120 days.[13]

[14]

Soil samples are extracted using appropriate solvents.

The parent compound and its transformation products in the extracts are quantified using

analytical techniques such as High-Performance Liquid Chromatography (HPLC) with

radiometric detection or Liquid Chromatography-Mass Spectrometry (LC-MS).

The amount of ¹⁴CO₂ and volatile compounds in the traps is measured to determine the

extent of mineralization and volatilization.

Non-extractable residues (bound residues) are quantified by combusting the extracted

soil.

Data Analysis:

The degradation kinetics of the parent compound are determined by plotting its

concentration over time and fitting the data to an appropriate kinetic model (e.g., first-order

kinetics).

The half-life (DT₅₀) and the time for 90% degradation (DT₉₀) of the parent compound are

calculated.

A mass balance is performed to account for the distribution of the applied radioactivity.
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Degradation Pathway of Linear Alkylbenzene Sulfonate
(LAS)
The biodegradation of LAS is a multi-step process initiated by the microbial oxidation of the

alkyl chain, followed by the degradation of the aromatic ring.
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Linear Alkylbenzene Sulfonate (LAS) ω-Oxidation of Alkyl Chain β-Oxidation Sulfophenylcarboxylates (SPCs) Desulfonation Aromatic Ring Cleavage CO₂ + H₂O + Biomass
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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